Cas no 2743430-00-2 ((R)-2,8-bis(trifluoromethyl)quinolin-4-yl(piperidin-2-yl)methanol hydrochloride)

• Product Name: (R)-2,8-bis(trifluoromethyl)quinolin-4-yl(piperidin-2-yl)methanol hydrochloride
• CAS No: 2743430-00-2
• MF: C₁₇H₁₇ClF₆N₂O
• MW: 414.773104429245
• CID: 6181793
• PubChem ID: 44754991
• Update Time: 2024-01-06

(R)-2,8-bis(trifluoromethyl)quinolin-4-yl(piperidin-2-yl)methanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-2,8-bis(trifluoromethyl)quinolin-4-yl(piperidin-2-yl)methanol hydrochloride
• EN300-27694477
• 2743430-00-2
• (R)-[2,8-bis(trifluoromethyl)quinolin-4-yl](piperidin-2-yl)methanol hydrochloride

• Inchi： 1S/C17H16F6N2O.ClH/c18-16(19,20)11-5-3-4-9-10(15(26)12-6-1-2-7-24-12)8-13(17(21,22)23)25-14(9)11;/h3-5,8,12,15,24,26H,1-2,6-7H2;1H/t12?,15-;/m1./s1
• InChI Key： WESWYMRNZNDGBX-LTXLLRJYSA-N
• SMILES： Cl.FC(C1=CC(=C2C=CC=C(C(F)(F)F)C2=N1)[C@H](C1CCCCN1)O)(F)F

Computed Properties

• Exact Mass: 414.0933598g/mol
• Monoisotopic Mass: 414.0933598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 483
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-quinolinemethanols